![molecular formula C18H22N2O3 B1328694 1-{[5-Methyl-2-(4-methylphenyl)-1,3-oxazol-4-YL]-methyl}piperidine-4-carboxylic acid CAS No. 1119451-22-7](/img/structure/B1328694.png)
1-{[5-Methyl-2-(4-methylphenyl)-1,3-oxazol-4-YL]-methyl}piperidine-4-carboxylic acid
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Overview
Description
The compound “1-{[5-Methyl-2-(4-methylphenyl)-1,3-oxazol-4-YL]-methyl}piperidine-4-carboxylic acid” is a chemical compound with the CAS Number: 1119450-03-1. It has a molecular weight of 314.38 . The IUPAC name for this compound is 1-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}-4-piperidinecarboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C18H22N2O3/c1-12-4-3-5-15(10-12)17-19-16(13(2)23-17)11-20-8-6-14(7-9-20)18(21)22/h3-5,10,14H,6-9,11H2,1-2H3,(H,21,22) . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a molecular weight of 314.38 . It is recommended to be stored at a temperature of 28 C .Scientific Research Applications
Medicinal Chemistry: Potential Therapeutic Agent Synthesis
This compound has a structure that suggests potential activity in the central nervous system (CNS). It could be used as a precursor for synthesizing novel therapeutic agents targeting CNS disorders. The oxazole ring and piperidine moiety are common in molecules with neurological activity, indicating that this compound may serve as a valuable scaffold for drug development .
Pharmacology: Study of Bioactive Molecules
In pharmacology, this compound could be instrumental in studying the interaction between bioactive molecules and their targets. Its unique structure allows for modifications that can help in understanding the structure-activity relationship (SAR) essential for designing more potent and selective drugs .
Biochemistry: Enzyme Inhibition Studies
The structural features of this compound suggest it could act as an enzyme inhibitor. Researchers can use it to study the inhibition mechanisms of various enzymes, potentially leading to the discovery of new inhibitors for diseases where enzyme regulation is a therapeutic strategy .
Organic Chemistry: Chemical Synthesis and Reactions
In organic chemistry, this compound can be used to study different chemical reactions, such as nucleophilic substitution or free radical reactions. Its benzylic position is particularly reactive, making it a suitable candidate for various organic transformations .
Analytical Chemistry: Chromatography and Spectroscopy
Analytical chemists could use this compound as a standard or reference material in chromatographic analysis and spectroscopy. Its distinct chemical shifts in NMR and unique retention times in chromatography can help in the identification and quantification of similar compounds .
Material Science: Organic Electronic Materials
The compound’s aromatic structure and potential for electron delocalization make it a candidate for research in organic electronic materials. It could be used in the synthesis of organic semiconductors, which are crucial for developing flexible electronic devices .
Mechanism of Action
Target of Action
It’s known that many bioactive aromatic compounds containing the indole nucleus, which is a part of this compound, bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.
Mode of Action
The exact mode of action of this compound is currently unknown due to the lack of specific studies. It’s worth noting that compounds with similar structures have been found to interact with their targets in a way that leads to changes in cellular processes .
Biochemical Pathways
Indole derivatives, which share a common structure with this compound, are known to impact a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could potentially affect multiple biochemical pathways.
Result of Action
Compounds with similar structures have been found to exhibit a range of biological activities, suggesting that this compound could potentially have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
1-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl]piperidine-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3/c1-12-3-5-14(6-4-12)17-19-16(13(2)23-17)11-20-9-7-15(8-10-20)18(21)22/h3-6,15H,7-11H2,1-2H3,(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBAOOTXRFPFJNI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(O2)C)CN3CCC(CC3)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[5-Methyl-2-(4-methylphenyl)-1,3-oxazol-4-YL]-methyl}piperidine-4-carboxylic acid |
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